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Executive Summary: (-)-Vabicaserin (SCA-136) is a potent and selective 5-HT2C receptor full
agonist that was investigated for the treatment of schizophrenia. Developed by Wyeth (later
Pfizer), it demonstrated a promising preclinical profile by selectively modulating mesolimbic
dopamine pathways. While it showed some efficacy in Phase Il clinical trials, particularly at a
200 mg/day dose, its development for schizophrenia was ultimately discontinued. This
technical guide provides a comprehensive overview of the discovery, development, and
pharmacological characterization of (-)-Vabicaserin, intended for researchers, scientists, and
drug development professionals.

Introduction

The 5-hydroxytryptamine 2C (5-HT2C) receptor, a G-protein coupled receptor predominantly
expressed in the central nervous system, has been a key target for the development of
therapeutics for a range of psychiatric disorders.[1][2] Activation of 5-HT2C receptors is known
to modulate the release of dopamine and norepinephrine, influencing mood, appetite, and
cognition.[3] (-)-Vabicaserin emerged from a research program focused on identifying potent
and selective 5-HT2C receptor agonists with a favorable safety profile, particularly with respect
to the closely related 5-HT2A and 5-HT2B receptors, to avoid hallucinogenic effects and
potential cardiac valvulopathy, respectively.
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Synthesis and Chemical Properties

An efficient asymmetric synthesis of (-)-Vabicaserin was developed, achieving a 54% overall
yield in four chemical steps from a commercially available benzodiazepine.[4] Key steps in the
synthesis include a three-component oxidative annulation to form the quinolinium salt and an
asymmetric hydrogenation of this salt.[5]

Preclinical Pharmacology

The preclinical development of antipsychotics typically involves a series of in vitro and in vivo
studies to establish the compound's mechanism of action, efficacy, and safety profile before
moving into human trials.

Receptor Binding and Functional Activity

(-)-Vabicaserin is a potent and selective 5-HT2C receptor full agonist.[1][3] It displays over 50-
fold selectivity for the 5-HT2C receptor over a range of other serotonergic, dopaminergic, and
noradrenergic receptors.[1]

Table 1: In Vitro Receptor Binding Profile of (-)-Vabicaserin

Receptor Radioligand Ki (nM) Reference
1251-(2,5-

Human 5-HT2C dimethoxy)phenylisopr 3 [1112]
opylamine

Human 5-HT2B [BH]5HT 14 [1][6]

Human 5-HT1A - 112 [6]

Table 2: In Vitro Functional Activity of (-)-Vabicaserin
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Receptor Assay Parameter Value Reference
Calcium
Human 5-HT2C o EC50 8 nM [1][3]6]
Mobilization
Calcium
Human 5-HT2C o Emax 100% [1][6]
Mobilization
Antagonist
Human 5-HT2A - 1,650 nM [3]
(IC50)
Antagonist
Human 5-HT2B - 29 nM [3]
(IC50)

Mechanism of Action

(-)-Vabicaserin's antipsychotic potential is attributed to its ability to selectively decrease
dopamine release in the mesolimbic pathway, a key circuit implicated in the positive symptoms
of schizophrenia, without significantly affecting dopamine levels in the nigrostriatal pathway,
which is associated with motor control.[3][7] This mesolimbic selectivity suggested a lower risk
of extrapyramidal side effects compared to traditional antipsychotics.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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